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Introduction

Lu AE98134 is a positive modulator of the voltage-gated sodium channel Nav1.1.[1][2] This
channel is highly expressed in fast-spiking interneurons, which play a crucial role in regulating
neuronal network activity.[1] By potentiating Nav1.1, Lu AE98134 enhances the excitability of
these interneurons, leading to an increase in their firing frequency and a reduction in the action
potential threshold.[1] This modulation of neuronal activity results in downstream effects on
intracellular calcium dynamics, which can be effectively monitored using calcium imaging
techniques.

These application notes provide a comprehensive overview of the use of Lu AE98134 in
calcium imaging experiments. Detailed protocols for cell culture, dye loading, and data
acquisition are provided, along with representative data and visualizations of the underlying
signaling pathways and experimental workflows.

Mechanism of Action

Lu AE98134 acts as a positive modulator of Navl1.1 channels by shifting the voltage
dependence of activation to more negative potentials, slowing inactivation, and promoting a
persistent sodium current.[1] This leads to an increased sodium influx upon depolarization,
thereby enhancing neuronal excitability. The increased firing of action potentials triggers the
opening of voltage-gated calcium channels (VGCCs), resulting in an influx of extracellular
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calcium and a transient increase in intracellular calcium concentration. This rise in intracellular
calcium can be visualized and quantified using calcium-sensitive fluorescent indicators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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